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Compound of Interest

Compound Name:
2-Chloro-3-

fluoroisonicotinohydrazide

CAS No.: 1378887-91-2

Cat. No.: B2954125

Get Quote

Executive Safety Summary
2-Chloro-3-fluoroisonicotinohydrazide is a functionalized pyridine intermediate often utilized

in the synthesis of antitubercular agents and kinase inhibitors.[1] While specific Safety Data

Sheets (SDS) for this exact derivative are often proprietary or non-standardized, a Structure-

Activity Relationship (SAR) analysis of its precursors (e.g., 2-Chloro-3-fluoroisonicotinic acid,

CAS 628691-93-0) and the hydrazide pharmacophore dictates a rigorous safety profile.

Critical Hazard Profile:

Primary Risks: Severe Eye/Skin Irritation, Respiratory Irritation (STOT-SE 3), and Skin

Sensitization (Hydrazide moiety).[1]

Reactivity: Hydrazides are reducing agents; incompatible with strong oxidizers.

Handling Status:Containment Level 2 (GLP Standard). All solid handling must occur within a

certified fume hood or powder containment enclosure.
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Risk Assessment & PPE Matrix
This protocol applies the Precautionary Principle: treating the substance as a potential

sensitizer and toxicant due to the hydrazine-derivative functionality, even if specific LD50 data

is absent.[1]

PPE Selection Logic
Component Recommendation Scientific Rationale

Hand Protection Double-gloving (Nitrile/Nitrile)

Outer Layer: 5 mil Nitrile

(Standard barrier).Inner Layer:

4 mil Nitrile (Breakthrough

protection).Note: Avoid Latex.

[1] Hydrazines/hydrazides can

permeate latex rapidly.

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

for powders. The hydrazide

group is nucleophilic and can

cause severe corneal damage

upon contact.

Respiratory Fume Hood (Primary)

Mandatory. If hood work is

impossible (e.g., equipment

maintenance), use a P100/OV

(Organic Vapor) respirator.[1]

Body Defense Tyvek® Lab Coat + Apron

Standard cotton coats absorb

liquids. If handling >5g or

solutions, wear a chemical-

resistant apron to prevent

soak-through.

Operational Protocols
A. Safe Handling Workflow (Lifecycle)
The following diagram illustrates the mandatory workflow to minimize exposure during the

synthesis lifecycle.
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CRITICAL CONTROL POINT: FUME HOOD

1. Receipt & Inspection
(Check Seal Integrity)

2. Storage
(Cool, Dry, Inert Gas)

 Log Inventory 3. Weighing
(Static Control, Fume Hood)

 Transfer Sealed 4. Reaction Setup
(Inert Atmosphere)

 Dissolve Immediately 5. Waste Disposal
(Halogenated Organic)

 Quench & Segregate

Click to download full resolution via product page

Figure 1: Operational lifecycle emphasizing the containment of the substance within the fume

hood during weighing and reaction phases.[1]

B. Step-by-Step Handling Procedure
Preparation:

Verify fume hood flow rate is >100 fpm (face velocity).

Don PPE: Nitrile (inner) + Nitrile (outer) + Goggles + Lab Coat.

Static Control: Use an antistatic gun or ionizer bar if the powder is fluffy/electrostatic.

Halogenated pyridines can be mobile powders.

Weighing:

Never weigh on an open bench.

Place the balance inside the hood.

Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

Technique: Tare the receiving vessel (e.g., round bottom flask) and add solid directly.

Avoid weighing papers which can retain residue.

Solubilization:

Add solvent (e.g., DCM, DMSO) immediately to the solid in the flask to reduce airborne

dust risk.
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Caution: Hydrazides can react with ketones (e.g., Acetone) to form hydrazones. Do not

use Acetone for cleaning or solubilizing unless intended.

Emergency Response & Spill Management
Scenario: Spillage of solid powder inside the fume hood.

Stop: Cease all activity. Alert nearby personnel.

Isolate: Lower the sash to the lowest working height.

Neutralize/Clean:

Do NOT use compressed air.

Cover spill with wet paper towels (dampened with water/surfactant) to prevent dust

generation.

Wipe up inward (periphery to center).

Place all waste in a sealed bag labeled "Hazardous Waste - Toxic Solid."

Decontaminate: Wash surface with 10% bleach solution (oxidizes the hydrazide), followed by

water.

Waste Disposal Strategy
Proper segregation is vital due to the chemical nature of the hydrazide and halogen groups.
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Waste Stream Classification Instructions

Solid Waste Toxic Solid

Contaminated gloves, paper

towels, and weighing boats.[1]

Double-bag and label.

Liquid Waste Halogenated Organic

The Chlorine/Fluorine content

mandates "Halogenated"

segregation. Do not mix with

Acid Waste (risk of toxic gas)

or Oxidizers (exothermic

reaction).

Sharps Chemically Contaminated

Needles used for reaction

monitoring must go into rigid

sharps containers, not general

trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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